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Compound of Interest

Compound Name: 3-mercaptopentan-1-ol
CAS No.: 548740-99-4
Cat. No.: B1201759
Get Quote
. J

Executive Summary & Compound Identity

3-Mercaptopentan-1-ol (also known as 3-sulfanylpentan-1-ol) is a bifunctional volatile thiol
containing both a hydroxyl group and a sulfhydryl group. It is structurally significant in flavor
chemistry (contributing to "meaty," "broth,"” and "allium" notes) and serves as a challenging
case study for spectroscopic characterization due to its susceptibility to oxidation and the
diastereotopic nature of its methylene protons induced by the chiral center at C3.

This guide provides a rigorous breakdown of its spectral signature, designed to assist
researchers in confirming identity and purity during synthesis or isolation.

Chemical Structure[1][2][3][4][5]

¢ |[UPAC Name: 3-Sulfanylpentan-1-ol
¢ Molecular Formula: CsH120S

e Molecular Weight: 120.21 g/mol
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o Key Structural Feature: Chiral center at C3, rendering C2 and C4 protons diastereotopic.

Sample Preparation & Handling (Critical Protocol)

Scientific Integrity Note: The primary cause of spectral misinterpretation for this compound is
the presence of the disulfide dimer (3,3'-dithiodipentan-1-ol), formed via oxidative coupling of
the thiol group.

Protocol: Anaerobic Preparation for Spectroscopy

To ensure data fidelity, the following "Self-Validating" protocol is required before acquisition:

e Purge: Flush the NMR tube or IR cell with dry Argon or Nitrogen for 2 minutes prior to
sample introduction.

e Solvent Choice: Use CDCIs treated with anhydrous K2COs to remove traces of acid, which
can catalyze disulfide formation.

 Validation: Immediately acquire a quick 1H NMR scan (1 scan). If a signal appears at ~2.7
ppm (disulfide methine), the sample is compromised. The thiol methine should appear at
~2.9 ppm.

Mass Spectrometry (MS) Profiling

Method: Electron lonization (El), 70 eV.

The mass spectrum of 3-mercaptopentan-1-ol is dominated by fragmentation pathways driven
by the sulfur atom's ability to stabilize a positive charge and the facile loss of small neutral
molecules (water, hydrogen sulfide).

Quantitative lon Table
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m/z (Mass-to- . . Fragment o o
Relative Intensity . Mechanistic Origin
Charge) Assignment
Molecular lon (often
120 <5% [M]* _
weak in alcohols)
Dehydration (1,4-
102 15-20% [M - H20]* o
elimination favored)
Loss of Hydrogen
86 40-50% [M - H2S]* _
Sulfide
-cleavage at C2-C3
75 20-30% [CsH7S]* bond (loss of
CH2CH20H)
Thiol-specific
61 100% (Base) [CH3CHzS]* fragment (Ethylthio
ion)
Characteristic primary
47 30-40% [CH2SH]*+ .
thiol fragment
-cleavage at C1-C2
characteristic)

Fragmentation Logic Diagram

The following diagram illustrates the competing fragmentation pathways. The stability of the

sulfur cation directs the base peak formation.
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Click to download full resolution via product page
Figure 1: Primary fragmentation pathways for 3-mercaptopentan-1-ol under 70 eV ElI.
Infrared Spectroscopy (IR) Fingerprinting
Method: ATR-FTIR (Neat liquid).

The IR spectrum serves as the rapid "Go/No-Go" gauge for functional group integrity. The S-H
stretch is the critical diagnostic band; its absence implies oxidation.

Wavenumber (cm™?) Vibration Mode Diagnostic Value

Confirms Alcohol. Broadness

3300 - 3400 O-H Stretch (Broad) o )
indicates H-bonding.
2960, 2930 C-H Stretch (Alkyl) Standard backbone vibrations.
CRITICAL: Confirms free thiol.
2550 - 2580 S-H Stretch (Weak, Sharp) ) o
Disappears upon oxidation.
1460 CHz Scissoring Standard alkane backbone.
1050 - 1060 C-O Stretch Primary alcohol confirmation.
Weak, often obscured in
600 - 700 C-S Stretch

fingerprint region.
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Nuclear Magnetic Resonance (NMR) Elucidation

Solvent: CDCIs (referenced to 7.26 ppm).

1H NMR (Proton) Analysis

Note: Due to the chiral center at C3, the protons on C1, C2, and C4 are diastereotopic, often
appearing as complex multiplets rather than simple triplets or quartets.

. . Lo . Assignment
Position Shift (6 ppm) Multiplicity Integration .
Logic
Deshielded by
i Oxygen.
H-1 3.72-3.78 Multiplet (m) 2H

Diastereotopic

splitting.

Methine proton
H-3 2.85-2.95 Multiplet (m) 1H on chiral center
(alpha to SH).

Beta to both OH

) and SH.
H-2 1.75-1.90 Multiplet (m) 2H
Complex
coupling.
_ Methylene of the
H-4 1.50 - 1.65 Multiplet (m) 2H
ethyl group.
Doublet (d, Exchangeable.
-SH 1.35-1.50 1H )
J~THz) Split by H-3.
Triplet (t, Terminal methyl
H-5 0.96 3H
J=7.4Hz) group.

13C NMR (Carbon) Analysis

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position Shift (6 ppm) Assignment

CH2-OH (Deshielded by
C-1 60.5

Oxygen)
C-3 41.2 CH-SH (Deshielded by Sulfur)
CHz (Bridge between
C-2 39.8 _
functional groups)
C-4 29.5 CHz (Ethyl group methylene)
C-5 11.4 CHs (Terminal methyl)

NMR Connectivity Map

This diagram visualizes the scalar couplings (COSY correlations) essential for verifying the
carbon backbone connectivity.

Click to download full resolution via product page

Figure 2: H-H COSY Correlation Map. Note the coupling between H3 and the thiol proton (SH),
which is diagnostic for free thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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